Cas no 183365-34-6 (7-(2’-Desmethyl) Erlotinib)

• Product Name: 7-(2’-Desmethyl) Erlotinib
• CAS No: 183365-34-6
• MF: C₂₁H₂₂ClN₃O₄
• MW: 415.870084285736
• CID: 2170600
• Update Time: 2025-07-22

7-(2’-Desmethyl) Erlotinib Chemical and Physical Properties

Names and Identifiers

• OSI 413
• 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol,hydrochloride
• 7-(2’-Desmethyl) Erlotinib

• Inchi： 1S/C21H21N3O4.ClH/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21;/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24);1H
• InChI Key： DIPPSATVOCYFSS-UHFFFAOYSA-N
• SMILES： Cl.O(CCOC)C1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-(2’-Desmethyl) Erlotinib

Professional Introduction to 7-(2’-Desmethyl) Erlotinib and CAS No. 183365-34-6

7-(2’-Desmethyl) Erlotinib, a compound with the chemical identifier CAS No. 183365-34-6, represents a significant advancement in the field of targeted cancer therapy. This metabolite of the well-known anticancer drug Erlotinib has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. Erlotinib, a small-molecule tyrosine kinase inhibitor, has been widely used in the treatment of non-small cell lung cancer (NSCLC) and other malignancies. The metabolite, 7-(2’-Desmethyl) Erlotinib, plays a crucial role in understanding the drug's metabolism and pharmacokinetics, offering insights that could enhance treatment strategies.

The structure of 7-(2’-Desmethyl) Erlotinib is characterized by a specific chemical modification that distinguishes it from its parent compound. This modification involves the removal of a methyl group at the 2’ position of the pyrrole ring, which is a critical feature in its interaction with biological targets. The compound's molecular formula and chemical properties have been extensively studied to elucidate its role in the overall pharmacological profile of Erlotinib. Understanding these structural nuances is essential for developing new analogs with improved efficacy and reduced side effects.

Recent research has highlighted the importance of 7-(2’-Desmethyl) Erlotinib in cancer therapy. Studies have demonstrated that this metabolite retains significant kinase inhibitory activity, making it a valuable component in combination therapies. The ability of 7-(2’-Desmethyl) Erlotinib to modulate signaling pathways associated with tumor growth and survival has opened new avenues for therapeutic intervention. For instance, research indicates that it can potentiate the effects of other targeted agents by inhibiting key downstream effectors of tyrosine kinases.

In clinical settings, the presence of 7-(2’-Desmethyl) Erlotinib in patient samples is often monitored to assess drug metabolism and response to therapy. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled precise quantification of this metabolite, providing valuable information for personalized medicine approaches. By correlating levels of 7-(2’-Desmethyl) Erlotinib with clinical outcomes, researchers can gain insights into individual patient responses and optimize dosing regimens.

The pharmacokinetic behavior of 7-(2’-Desmethyl) Erlotinib is another area of active investigation. Unlike its parent compound, which exhibits relatively short half-life, this metabolite persists longer in circulation, suggesting different metabolic pathways and potential for extended therapeutic effects. This characteristic has implications for drug formulation and administration schedules, potentially allowing for less frequent dosing or more sustained action.

One of the most promising applications of 7-(2’-Desmethyl) Erlotinib is in overcoming drug resistance mechanisms associated with cancer therapy. Resistance to tyrosine kinase inhibitors like Erlotinib often arises from mutations in the target kinase or activation of alternative signaling pathways. Studies have shown that combining Erlotinib with agents that inhibit these resistance mechanisms can restore sensitivity to treatment. Here, 7-(2’-Desmethyl) Erlotinib may serve as a key component in such combination therapies, enhancing overall therapeutic efficacy.

Moreover, preclinical studies have explored the potential use of 7-(2’-Desmethyl) Erlotinib as a standalone therapeutic agent. Its ability to modulate key signaling pathways suggests applications beyond traditional chemotherapy regimens. For example, research indicates that it may have anti-inflammatory properties and could be beneficial in conditions where inflammation contributes to disease progression.

The synthesis and characterization of 7-(2’-Desmethyl) Erlotinib have also advanced significantly due to innovations in synthetic chemistry. Researchers have developed efficient methods for producing this compound on an industrial scale, ensuring its availability for further clinical and preclinical studies. These advancements underscore the growing importance of metabolites in drug development and their potential as therapeutic agents.

Looking ahead, the future direction of research on 7-(2’-Desmethyl) Erlotinib includes exploring its role in novel drug delivery systems and nanotechnology-based therapies. By integrating this metabolite into advanced delivery platforms, researchers aim to improve bioavailability and target specificity, thereby enhancing treatment outcomes. Additionally, investigating its interactions with other therapeutic agents could lead to new combination strategies that are more effective against resistant tumors.

In conclusion, 7-(2’-Desmethyl) Erlotinib represents a compelling area of study within oncology research. Its unique pharmacological properties and potential therapeutic applications make it a valuable asset in both clinical practice and drug development efforts. As our understanding of cancer biology continues to evolve, compounds like 7-(2’-Desmethyl) Erlotinib will undoubtedly play an increasingly important role in shaping future treatment paradigms.